Cas no 2256060-18-9 (7-Bromo-2-methoxy-3-methyl-1,5-naphthyridine)
7-Bromo-2-methoxy-3-methyl-1,5-naphthyridine Chemical and Physical Properties
Names and Identifiers
-
- 7-Bromo-2-methoxy-3-methyl-1,5-naphthyridine
-
- Inchi: 1S/C10H9BrN2O/c1-6-3-8-9(13-10(6)14-2)4-7(11)5-12-8/h3-5H,1-2H3
- InChI Key: OGXUIKOTSXJPQC-UHFFFAOYSA-N
- SMILES: BrC1C=NC2=CC(C)=C(N=C2C=1)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 203
- XLogP3: 2.6
- Topological Polar Surface Area: 35
7-Bromo-2-methoxy-3-methyl-1,5-naphthyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B281236-100mg |
7-Bromo-2-methoxy-3-methyl-1,5-naphthyridine |
2256060-18-9 | 100mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B281236-500mg |
7-Bromo-2-methoxy-3-methyl-1,5-naphthyridine |
2256060-18-9 | 500mg |
$ 680.00 | 2022-06-07 | ||
| TRC | B281236-1g |
7-Bromo-2-methoxy-3-methyl-1,5-naphthyridine |
2256060-18-9 | 1g |
$ 1045.00 | 2022-06-07 | ||
| A2B Chem LLC | BA37240-1mg |
"7-bromo-2-methoxy-3-methyl-1,5-naphthyridine" |
2256060-18-9 | 95%+ | 1mg |
$317.00 | 2024-04-20 | |
| A2B Chem LLC | BA37240-5mg |
"7-bromo-2-methoxy-3-methyl-1,5-naphthyridine" |
2256060-18-9 | 95%+ | 5mg |
$357.00 | 2024-04-20 | |
| A2B Chem LLC | BA37240-10mg |
"7-bromo-2-methoxy-3-methyl-1,5-naphthyridine" |
2256060-18-9 | 95%+ | 10mg |
$386.00 | 2024-04-20 | |
| A2B Chem LLC | BA37240-25mg |
"7-bromo-2-methoxy-3-methyl-1,5-naphthyridine" |
2256060-18-9 | 95%+ | 25mg |
$490.00 | 2024-04-20 | |
| A2B Chem LLC | BA37240-50mg |
"7-bromo-2-methoxy-3-methyl-1,5-naphthyridine" |
2256060-18-9 | 95%+ | 50mg |
$562.00 | 2024-01-01 | |
| A2B Chem LLC | BA37240-250mg |
"7-bromo-2-methoxy-3-methyl-1,5-naphthyridine" |
2256060-18-9 | 95%+ | 250mg |
$585.00 | 2024-04-20 | |
| A2B Chem LLC | BA37240-500mg |
"7-bromo-2-methoxy-3-methyl-1,5-naphthyridine" |
2256060-18-9 | 95%+ | 500mg |
$964.00 | 2024-04-20 |
7-Bromo-2-methoxy-3-methyl-1,5-naphthyridine Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 7-Bromo-2-methoxy-3-methyl-1,5-naphthyridine
Recent Advances in the Study of 7-Bromo-2-methoxy-3-methyl-1,5-naphthyridine (CAS: 2256060-18-9)
The compound 7-Bromo-2-methoxy-3-methyl-1,5-naphthyridine (CAS: 2256060-18-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique naphthyridine core, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule drugs. Recent studies have focused on its synthesis, structural optimization, and biological activity, making it a subject of intense scientific inquiry.
One of the key areas of research involves the synthesis and derivatization of 7-Bromo-2-methoxy-3-methyl-1,5-naphthyridine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for this compound, highlighting its scalability and reproducibility. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, which yielded high purity and excellent yields. This advancement is critical for further pharmacological evaluations and large-scale production.
In terms of biological activity, 7-Bromo-2-methoxy-3-methyl-1,5-naphthyridine has been investigated as a potential inhibitor of protein kinases, which play a pivotal role in cell signaling and are often implicated in cancer and inflammatory diseases. Preliminary in vitro studies have shown that this compound exhibits selective inhibition against specific kinase targets, such as JAK2 and EGFR, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of targeted therapies.
Another noteworthy study explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated favorable oral bioavailability and metabolic stability, which are essential for its progression into preclinical and clinical trials. However, further optimization may be required to enhance its solubility and reduce potential off-target effects.
Beyond its kinase inhibitory activity, recent research has also investigated the compound's potential in other therapeutic areas. For instance, a 2024 study published in Bioorganic & Medicinal Chemistry Letters reported its efficacy as an antimicrobial agent against drug-resistant bacterial strains. The compound demonstrated synergistic effects when combined with existing antibiotics, offering a novel strategy to combat antimicrobial resistance.
In conclusion, 7-Bromo-2-methoxy-3-methyl-1,5-naphthyridine (CAS: 2256060-18-9) represents a versatile scaffold with broad therapeutic potential. Its recent advancements in synthesis, biological activity, and pharmacokinetics underscore its value in drug discovery. Future research should focus on further elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in combination therapies. These efforts will pave the way for its translation into clinical use, addressing unmet medical needs in oncology, infectious diseases, and beyond.
2256060-18-9 (7-Bromo-2-methoxy-3-methyl-1,5-naphthyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)